Cas no 70590-62-4 (5-Benzothiazolamine, 4,5,6,7-tetrahydro-)
70590-62-4 structure
Product Name:5-Benzothiazolamine, 4,5,6,7-tetrahydro-
CAS No:70590-62-4
MF:C7H10N2S
MW:154.232699871063
CID:975373
PubChem ID:45121904
Update Time:2025-04-19
5-Benzothiazolamine, 4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzothiazolamine, 4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydro-1,3-benzothiazol-5-amine
- 5-benzothiazolamine,4,5,6,7-tetrahydro-
- 70590-62-4
-
- Inchi： 1S/C7H10N2S/c8-5-1-2-7-6(3-5)9-4-10-7/h4-5H,1-3,8H2
- InChI Key： FIXCZMZTVQQIMU-UHFFFAOYSA-N
- SMILES： S1C=NC2=C1CCC(C2)N
Computed Properties
- Exact Mass: 154.05646950g/mol
- Monoisotopic Mass: 154.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.2Ų
5-Benzothiazolamine, 4,5,6,7-tetrahydro- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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